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Executive Summary

PEG3-C4-0OBn (CAS: 2381196-79-6) is a specialized heterobifunctional linker precursor used
in the synthesis of targeted protein degraders.[1] It belongs to a class of "hybrid linkers" that
combine the water solubility of polyethylene glycol (PEG) with the structural tuning capabilities
of an alkyl chain ("C4"), capped with a benzyl (OBn) protecting group.

Its primary role in PROTAC design is twofold:

e Physicochemical Tuning: It balances hydrophilicity (PEG3) and lipophilicity (Alkyl) to optimize
cell permeability and solubility.

o Synthetic Orthogonality: The benzyl protection allows for sequential, controlled attachment of
the E3 ligase ligand and the Protein of Interest (POI) ligand, preventing polymerization or
unwanted side reactions.

Chemical Identity & Technical Profile
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Understanding the structural composition is critical for predicting synthetic behavior.

Feature

Specification

Role in PROTAC

Core Structure

PEGa3 (Triethylene glycol-like)
+ C4 (Butyl/Alkyl spacer)

PEG3: Enhances aqueous
solubility and flexibility.C4:
Modulates linker length and
prevents "linker collapse”
(hydrophobic collapse).

Functional Group A

Primary Alcohol (-OH)

Reactive Handle: Ready for
immediate conjugation (e.g.,
via Mitsunobu reaction,
alkylation, or activation to a

leaving group).

Functional Group B

Benzyl Ether (-OBn)

Masked Handle: A robust
protecting group stable to
basic and acidic conditions,
deprotected later to reveal a

second hydroxyl group.

Molecular Formula

C17H2804 (Typical for this

class)

Balances molecular weight
contribution (<300 Da) to keep
the final PROTAC within

"druggable” space.

Solubility

Soluble in DCM, DMSO,
Methanol

Compatible with standard

organic synthesis solvents.

Structural Logic

The "PEG3-C4" designation implies a hybrid chain. Pure PEG linkers can sometimes be too

flexible, leading to an entropic penalty upon binding. The insertion of an alkyl chain (C4)

introduces a segment of hydrophobicity and slightly different conformational preference, which

can be crucial for positioning the E3 ligase and POI in a productive ternary complex.

Synthetic Workflow: The Orthogonal Strategy
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The utility of PEG3-C4-0OBn lies in its ability to facilitate convergent synthesis. The following
workflow demonstrates how to utilize this linker to construct a PROTAC, using the SGK3
Degrader-1 (a known user of this linker) as a template logic.

Diagram 1: Convergent Synthesis Pathway

This flowchart illustrates the stepwise assembly of a PROTAC using PEG3-C4-OBn.
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Caption: Stepwise assembly utilizing the orthogonal protection of the Benzyl (OBn) group.

Detailed Protocol
Step 1: First Conjugation (The "Free" End)

The free hydroxyl group is typically reacted with a phenol or amine on the first ligand (often the
E3 ligase binder, such as a VHL ligand).

e Method A (Mitsunobu):
o Reagents: Triphenylphosphine (
), DIAD or DEAD, THF.

o Mechanism: Activates the linker -OH to attack a phenol on the ligand.
o Advantage: Mild conditions, stereoselective.
e Method B (Activation):

o Convert the -OH to a Tosylate (Ts) or Mesylate (Ms) using TsCI/MsCl and TEA.
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o Perform an

displacement with the nucleophilic ligand.

Step 2: Deprotection (The "Masked" End)

This is the defining step for the "OBN" reagent. The benzyl group must be removed to expose
the second hydroxyl.

» Standard Protocol: Catalytic Hydrogenolysis.
o Reagents:

gas (balloon or Parr shaker), 10% Pd/C catalyst, Methanol or Ethanol/EtOAc mix.

o Conditions: Room temperature, 1-4 hours.

o Reaction:

» Critical Check: Ensure your Ligand A (attached in Step 1) does not contain reducible groups
(e.g., nitro groups, certain alkenes, or halogens that might be sensitive to Pd/H2). If it does,
alternative Lewis Acid deprotection (e.g.,

or
at -78°C) may be required, though this is harsher.

Step 3: Second Conjugation

The newly revealed hydroxyl is now coupled to the second ligand (the POI binder).

o Strategy: Similar to Step 1. The -OH can be oxidized to an aldehyde (for reductive amination)
or a carboxylic acid (for amide coupling), or activated as a leaving group for alkylation.

Case Study: SGK3 Degrader-1

The reagent PEG3-C4-0OBn is explicitly cited in the synthesis of PROTAC SGK3 Degrader-1
(HY-125878).[2][3]
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e Target: Serum/Glucocorticoid Regulated Kinase 3 (SGK3).

e Design:

o Warhead: An SGK3 inhibitor.

o E3 Ligand: A VHL binding moiety.[4]

o Linker: Derived from PEG3-C4-0OBn.[1][2][3][5][6][7][8]

e Qutcome: The specific length and composition of the PEG3-C4 linker were crucial for

spanning the gap between the VHL E3 ligase and SGK3, facilitating the formation of a stable

ternary complex which induced ubiquitination and subsequent degradation of the target.

Diagram 2: Ternary Complex Logic

Visualizing why the specific linker length matters.

Caption: The PEG3-C4 linker enables the necessary proximity for PPl without steric clash.

Troubleshooting & Optimization

Issue

Probable Cause

Solution

Incomplete Deprotection

Catalyst poisoning or steric

hindrance.

Increase Pd/C loading or

switch to Pearlman’s Catalyst (

). Ensure solvent is degassed.

Linker Collapse

Linker is too hydrophobic (if C4

chain dominates).

While PEG3-C4 is balanced, if
solubility fails, switch to a pure
PEG linker (e.g., PEG5-0OBn).

Side Reactions

Benzyl group stable, but other

groups reacting.

Verify compatibility of Ligand 1
with hydrogenation. If Ligand 1
has a reducible alkene, use
oxidative deprotection (DDQ) if
using PMB, or switch

protecting group strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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